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This technical guide provides an in-depth exploration of the foundational concepts of dual-
phase Time Projection Chamber (TPC) technology. Dual-phase TPCs are highly sensitive
particle detectors with significant applications in fundamental physics research, particularly in
the fields of dark matter direct detection and neutrino physics. Their ability to provide three-
dimensional event reconstruction and excellent background discrimination makes them a
powerful tool for probing rare interactions. This document outlines the core principles of
operation, key performance parameters, experimental protocols, and the underlying signaling
pathways.

Core Principles of Operation

A dual-phase TPC utilizes a noble element, typically xenon (Xe) or argon (Ar), in both its liquid
and gaseous phases to detect particle interactions. The fundamental principle relies on the
detection of two distinct signals generated by an interaction within the liquid target: a primary
scintillation signal (S1) and a secondary, delayed electroluminescence signal (S2) derived from
the ionization charge.

A particle interacting within the liquid noble element deposits energy, leading to two primary
processes:
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o Excitation: Target atoms are excited and rapidly form diatomic molecules (excimers), which
then de-excite, emitting prompt scintillation photons in the vacuum ultraviolet (VUV) range.
This produces the S1 signal.

« lonization: Target atoms are ionized, creating electron-ion pairs.

A uniform electric drift field is applied across the liquid volume, causing the ionization electrons
to drift towards the liquid-gas interface. A much stronger electric field in the gas phase extracts
these electrons from the liquid and accelerates them, causing them to produce a large number
of secondary scintillation photons through electroluminescence. This amplified light signal is the
S2 signal.

The key features of this technology are:

o 3D Event Localization: The time difference between the prompt S1 signal and the delayed
S2 signal provides the "z" coordinate (depth) of the interaction. The distribution of the S2
light across a top array of photosensors allows for the reconstruction of the "x" and "y"
coordinates.

e Energy Measurement: The intensity of both the S1 and S2 signals is proportional to the
energy deposited by the interacting particle. Combining both signals provides a more
accurate energy reconstruction.

o Background Discrimination: The ratio of the charge signal (S2) to the light signal (S1) is a
powerful discriminator between different types of particle interactions. Nuclear recoils
(expected from WIMP-like dark matter) produce a lower S2/S1 ratio compared to electronic
recoils (from gamma and beta backgrounds).

Data Presentation: Quantitative Performance
Parameters

The performance of dual-phase TPCs is characterized by several key parameters, which vary
depending on the noble element used and the specific detector configuration.

Table 1: Properties of Liquid Xenon and Liquid Argon as
Detection Media
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Property Liquid Xenon (LXe) Liquid Argon (LAr)
Atomic Number (2) 54 18

Atomic Mass (A) 131.3u 39.9u

Density at boiling point ~3.0 g/cm?3 ~1.4 g/cm?3
Scintillation Wavelength ~178 nm ~128 nm

Scintillation Light Yield (zero

field) ~40-60 photons/keV ~40 photons/keV
W-value (energy per e-ion pair) ~15.6 eV ~23.6 eV

Table 2: Performance Characteristics of Dual-Phase

TPCs
Parameter Liquid Xenon TPCs Liquid Argon TPCs
S1 Light Yield (at ~1 kV/cm) 7.9 - 10.8 photoelectrons/keV Varies with quenching
] High, but quenching is
Charge Yield (at ~1 kV/cm) 28 - 31 electrons/keV

significant

) ) Can be amplified by
Electroluminescence (S2) Gain  ~24 photoelectrons/electron

LEMs/THGEMs
Energy Resolution (Combined Varies with energy and
5.8% at 32.1 keV
S1+S2) technology
Electron Drift Velocity (at 1
~2.0 mm/us ~2.0 mm/us
kV/cm)
Electron Lifetime > 200 ps (detector dependent) > 1 ms (detector dependent)

Experimental Protocols

The successful operation of a dual-phase TPC relies on meticulous experimental procedures to
ensure the purity of the noble liquid and the stability of the detector.
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Noble Liquid Purification

Electronegative impurities (e.g., oxygen, water) in the liquid noble gas can capture drifting
electrons, attenuating the S2 signal. Therefore, continuous purification is essential.

Methodology:

Recirculation: The noble gas is continuously circulated from the liquid or gas phase of the
detector through a purification loop.

Getter: A heated zirconium or titanium getter is used to remove electronegative impurities.
The gas is passed over the getter material at high temperatures, where the impurities react
and are trapped.

Purity Monitoring: The purity of the liquid is monitored by measuring the lifetime of drifting
electrons. This is often done using a dedicated purity monitor or by analyzing the attenuation
of the S2 signal as a function of drift distance within the TPC itself. An electron lifetime of
several hundred microseconds to milliseconds is typically required for large TPCs.

Calibration

Periodic calibration is crucial to understand the detector's response to different types of
radiation and to map its performance across the active volume.

Methodology using internal radioactive sources (e.g., 83™MKr, 37Ar):

Source Injection: A gaseous radioactive source, such as Krypton-83m (83™Kr) for xenon
TPCs or Argon-37 (3’Ar) for argon TPCs, is injected into the purification loop and distributed
uniformly throughout the detector volume.

Monoenergetic Peaks: These sources provide monoenergetic gamma or X-ray emissions at
known energies, which are used to calibrate the light and charge yields (g1 and g2) of the
detector. For example, 8™Kr has distinct lines at 9.4 keV and 32.1 keV.

Spatial Uniformity Mapping: The uniform distribution of the calibration source allows for the
mapping of the detector's response (light collection efficiency, electron lifetime) as a function
of position.
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e Source Removal: After calibration, the source is removed from the system through the

purification loop or by decay.

High Voltage Generation and Delivery

Maintaining stable and high electric fields is critical for electron drift and extraction.

Methodology:

High Voltage Feedthroughs: Specialized high voltage feedthroughs are required to deliver
tens of kilovolts from room temperature electronics to the cryogenic environment of the TPC.
These feedthroughs must be vacuum-tight and have low heat leak.

Voltage Divider Chain: A resistor chain is used to grade the electric potential along the field-
shaping rings of the TPC, ensuring a uniform drift field.

Cathode, Gate, and Anode: The cathode is held at a high negative potential, the gate grid is
typically at or near ground, and the anode is at a positive potential to create the drift and
extraction fields.

Data Acquisition and Signal Processing

The faint light signals from the S1 and S2 events are detected by arrays of photosensors,

typically Photomultiplier Tubes (PMTs) or Silicon Photomultipliers (SiPMs).

Methodology:

Signal Amplification and Digitization: The signals from the photosensors are amplified and
then digitized by fast analog-to-digital converters (ADCSs).

Waveform Analysis: The digitized waveforms are analyzed to identify and characterize the
S1 and S2 pulses. This includes measuring their timing, amplitude, and area.

Event Reconstruction: The extracted information is used to reconstruct the energy and three-
dimensional position of each event.

Data Storage and Analysis: The reconstructed event data is stored for offline analysis, where
further cuts and algorithms are applied to select candidate events and reject background.
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Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts of dual-

phase TPC technology.

Working Principle of a Dual-Phase TPC
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Caption: The fundamental working principle of a dual-phase Time Projection Chamber.
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Caption: The sequential process of signal generation and readout in a dual-phase TPC.
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Caption: A logical workflow for the operation of a dual-phase TPC experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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